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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644

Technical Support Center: 4-Bromo-2-
nitroaniline

This guide provides essential safety information, handling protocols, and storage requirements
for 4-Bromo-2-nitroaniline. It is intended for researchers, scientists, and professionals in drug
development.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-Bromo-2-nitroaniline?

Al: 4-Bromo-2-nitroaniline is a hazardous substance that poses several risks. It is harmful if
swallowed, inhaled, or in contact with skin.[1] It causes skin irritation and serious eye irritation.
[1][2] Additionally, it may cause respiratory irritation and can lead to sensitization by skin
contact.[1][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 4-Bromo-2-nitroaniline, it is crucial to use appropriate personal protective
equipment. This includes protective gloves, protective clothing, and eye/face protection, such
as chemical goggles or a face shield.[1][4] For respiratory protection, a dust mask (type N95 or
equivalent) is recommended.

Q3: What are the proper first-aid measures in case of exposure?
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A3: In case of accidental exposure, follow these first-aid guidelines:

 After inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]
Seek medical attention if you feel unwell.[1]

 After skin contact: Immediately wash the affected area with plenty of soap and water.[1]
Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek
medical advice.[1]

» After eye contact: Rinse cautiously with water for several minutes.[1] If present, remove
contact lenses and continue rinsing.[1] If eye irritation persists, get medical attention.[1]

 After ingestion: Rinse the mouth with water.[1] Call a poison center or doctor if you feel
unwell.[1]

Q4: How should | properly store 4-Bromo-2-nitroaniline?

A4: Store 4-Bromo-2-nitroaniline in a dry, cool, and well-ventilated place.[1] The container
should be kept tightly closed.[1][3] It is also advised to protect it from light and moisture.[5][6]

Q5: What materials are incompatible with 4-Bromo-2-nitroaniline?

A5: 4-Bromo-2-nitroaniline is incompatible with acids, acid chlorides, and reducing agents.[1]
Contact with these substances should be avoided to prevent hazardous reactions.

Troubleshooting Guide
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Issue Possible Cause Solution

Immediately follow the first-aid

) ) procedures for skin and eye
) o Direct contact with the ) )
Skin or eye irritation after ) contact. Review and reinforce
) compound due to inadequate
handling PPE proper PPE usage for all
personnel handling the

substance.

Ensure the container is tightly
sealed and stored in a dry
environment. If the material
Caking or clumping of the solid  Improper storage, leading to has already caked, it may still
material moisture absorption. be usable depending on the
experimental requirements, but
re-evaluation of its purity might

be necessary.

Store the compound in a dark
) ) ] Exposure to light or place, away from light.[6] Verify
Discoloration of the material ) ) ]
incompatible substances. that the storage area is free

from incompatible materials.

Quantitative Data Summary

Property Value Source
Molecular Formula CeHsBrN20:2 [2][5][6]
Molecular Weight 217.02 g/mol [2][5]
Appearance Yellow crystalline solid [5]
Melting Point 110-113 °C (lit.) [7]
Purity >96% to 97% [6]

Experimental Protocols
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Detailed experimental protocols involving 4-Bromo-2-nitroaniline should be designed based
on specific research objectives. The following is a generalized workflow for handling the
compound in a laboratory setting.
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Caption: General laboratory workflow for handling 4-Bromo-2-nitroaniline.
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Safety and Handling Logic

The following diagram illustrates the logical relationships for the safe handling and storage of 4-
Bromo-2-nitroaniline, from hazard identification to emergency response.

Hazard Identification

)

/ Control Measures v \ Emergency PmeP\du:es
Engineering Controls Personal Protective Equipment Safe Handling Practices
(Fume Hood, Ventilation) (Gloves, Goggles, Dust Mask) (Avoid dust, wash hands)

Stofage
\

A=

N

Click to download full resolution via product page

Caption: Logical diagram for safe handling and storage of 4-Bromo-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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